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Compound of Interest

Compound Name: Furo[3,2-c]pyridine-4-carbonitrile

An In-depth Technical Guide to Furo[3,2-
c]pyridine-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Furo[3,2-c]pyridine-4-carbonitrile, a heterocyclic organic compound, is a member of the
furopyridine class of molecules that has garnered interest in medicinal chemistry due to the
diverse biological activities exhibited by its structural analogs. This document provides a
comprehensive overview of the available technical information regarding its chemical structure,
properties, synthesis, and potential biological significance. Due to the limited availability of
experimental data for this specific derivative, this guide incorporates predicted properties and
general methodologies applicable to the furo[3,2-c]pyridine scaffold.

Chemical Structure and Identification

The core of Furo[3,2-c]pyridine-4-carbonitrile consists of a furan ring fused to a pyridine ring.
The "-4-carbonitrile” designation indicates the attachment of a nitrile (-C=N) group at the 4th
position of the pyridine ring.

DOT Diagram of Furo[3,2-c]pyridine-4-carbonitrile Structure:
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Cyanation Reaction

4-Chloro-furo[ 3,2-c]pyridine

Cyanating Agent (e.g., Zn(CN)2, KCN)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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